(Z)-3-(2-methoxyethyl)-5-((2-morpholino-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-3-(2-methoxyethyl)-5-[(2-morpholin-4-yl-4-oxopyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H20N4O4S2/c1-26-9-8-23-18(25)14(29-19(23)28)12-13-16(21-6-10-27-11-7-21)20-15-4-2-3-5-22(15)17(13)24/h2-5,12H,6-11H2,1H3/b14-12-
• InChI Key: LPJMKMDXUBSEHT-OWBHPGMISA-N
• Canonical SMILES: COCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)N4CCOCC4)SC1=S
• Isomeric SMILES: COCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)N4CCOCC4)/SC1=S
• Molecular Formula: C19H20N4O4S2
• Molecular Weight: 432.5 g/mol

Description

(Z)-3-(2-methoxyethyl)-5-((2-morpholino-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C19H20N4O4S2 and its molecular weight is 432.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

This compound, along with its derivatives, has been synthesized through various chemical reactions, focusing on heterocyclic chemistry and the development of compounds with significant biological activities. For instance, the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating anti-inflammatory and analgesic activities, highlights the versatility of such compounds in medicinal chemistry (Abu‐Hashem et al., 2020). Additionally, the reactions of 5-aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines with nitrile oxides have been explored to afford compounds with potential for further functionalization (Kandeel & Youssef, 2001).

Potential Applications in Biological Research

Derivatives of the mentioned compound have shown a broad spectrum of antimicrobial activity, with some exhibiting promising antibacterial and antifungal effects. For example, novel C-5 and N-3 substituted derivatives have demonstrated broad-spectrum antimicrobial activity (Desai et al., 2013). This suggests their potential application in developing new antimicrobial agents.

Structural Analysis and Supramolecular Chemistry

The structural analysis of similar compounds has provided insights into their molecular conformations and interactions. For instance, supramolecular structures of four (Z)-5-arylmethylene-2-thioxothiazolidin-4-ones have been studied, revealing hydrogen-bonded dimers, chains of rings, and sheets, which are critical for understanding the chemical behavior and potential applications of these compounds (Delgado et al., 2005).